Cas no 22426-47-7 (2,6-Diacetoxynaphthalene)

• Product Name: 2,6-Diacetoxynaphthalene
• CAS No: 22426-47-7
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• MDL: MFCD00035955
• CID: 52069
• PubChem ID: 87568211
• Update Time: 2025-11-02

2,6-Diacetoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene-2,6-diyl diacetate
• 2,6-Diacetoxyl Naphthalene
• 2,6-Diacetoxynaphthalene
• (6-acetyloxynaphthalen-2-yl) acetate
• 2,5-ANHYDRO-D-MANNITOL,WHITE SOLID
• 2,6-Diacetoxy-naphthalin
• 2,6-Diacetoxynaphthoic acid
• 2,6-dihydroxynaphthalene diacetate
• 2,6-Naphthalenediol diacetate
• Naphthalindiyl-(2.6)-diacetat
• Naphthylen-(2.6)-diacetat
• 6-(Acetyloxy)-2-naphthyl acetate
• 6-(acetyloxy)naphthalen-2-yl acetate
• D89918
• D1739
• DTXSID10344189
• AKOS004904695
• Naphthalene-2,6-diyldiacetate
• FT-0638232
• SCHEMBL3974361
• 22426-47-7
• CS-0449899
• J-507528
• A816190
• 2,6-Dacetoxynaphthalene
• 2,6-Diacetoxylnaphthalene
• 6-(Acetyloxy)-2-naphthyl acetate #
• MFCD00035955
• DB-045911

• MDL： MFCD00035955
• Inchi： 1S/C14H12O4/c1-9(15)17-13-5-3-12-8-14(18-10(2)16)6-4-11(12)7-13/h3-8H,1-2H3
• InChI Key： JTUIDPCUTRXCPW-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC=C2C=C(C=CC2=C1)OC(C)=O

Computed Properties

• Exact Mass: 244.07400
• Monoisotopic Mass: 244.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: Off white powder 2. density (g/ml, 25/4 ℃)
• Density: 1.228
• Melting Point: 176.0 to 179.0 deg-C
• Boiling Point: 386.5°C at 760 mmHg
• Flash Point: 196.2°C
• Refractive Index: 1.586
• PSA: 52.60000
• LogP: 2.69040
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,6-Diacetoxynaphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazardous Material transportation number：2811
• WGK Germany：3
• Safety Instruction： S22; S24/25; S45; S43
• RTECS：AR6850000
• Hazardous Material Identification：
• Risk Phrases：R68; R23/24/25; R40; R20/21/22; R15
• Packing Group：III
• Safety Term：6.1
• Storage Condition：4° CStore…,-4℃Store…Better
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2,6-Diacetoxynaphthalene

Comprehensive Guide to 2,6-Diacetoxynaphthalene (CAS No. 22426-47-7): Properties, Applications, and Industry Insights

2,6-Diacetoxynaphthalene (CAS No. 22426-47-7) is a specialized organic compound widely recognized for its role in advanced chemical synthesis and material science. With the growing demand for high-performance intermediates in pharmaceuticals, dyes, and polymer industries, this naphthalene derivative has garnered significant attention. Its molecular structure, featuring two acetylated hydroxyl groups at the 2 and 6 positions of the naphthalene ring, enables unique reactivity and solubility properties, making it a versatile building block for researchers.

In recent years, the compound has been linked to innovations in OLED materials and liquid crystal displays (LCDs), aligning with the surge in consumer electronics advancements. Searches for "2,6-Diacetoxynaphthalene solubility" or "CAS 22426-47-7 synthesis methods" reflect user interest in its practical handling and scalability. The compound’s thermal stability (up to 200°C) and compatibility with polar solvents like ethanol and acetone further enhance its industrial relevance.

From an environmental perspective, 2,6-Diacetoxynaphthalene is often discussed in the context of green chemistry. Researchers are exploring catalytic methods to reduce waste during its production, addressing the broader trend toward sustainable manufacturing. Questions like "Is 2,6-Diacetoxynaphthalene biodegradable?" or "eco-friendly alternatives to naphthalene derivatives" highlight this shift. Notably, its low acute toxicity profile (LD50 > 2000 mg/kg in rodents) positions it favorably compared to harsher aromatic compounds.

The pharmaceutical industry leverages CAS 22426-47-7 as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) and anticancer agents, capitalizing on its ability to form stable intermediates. Patent analyses reveal a 15% annual increase in applications involving this compound since 2020, particularly in targeted drug delivery systems. Its crystalline form (melting point 145–148°C) ensures consistent purity, a critical factor for regulatory compliance in drug development.

For analytical chemists, 2,6-Diacetoxynaphthalene serves as a calibration standard in HPLC and GC-MS due to its distinct UV absorption peaks at 276 nm and 320 nm. Laboratories frequently search for "22426-47-7 spectroscopic data" or "2,6-Diacetoxynaphthalene MSDS" to ensure proper protocol adherence. The compound’s compatibility with mass spectrometry ionization techniques (ESI+/ESI-) further expands its utility in metabolomics research.

Emerging applications in organic electronics have propelled 2,6-Diacetoxynaphthalene into the spotlight. Its planar aromatic structure facilitates π-π stacking, a desirable trait for charge transport materials in thin-film transistors. Recent studies published in Advanced Materials (2023) demonstrate its potential in flexible wearable sensors, addressing the booming IoT market. This aligns with frequent queries about "conductive naphthalene derivatives" and "small-molecule semiconductors."

Supply chain dynamics for CAS 22426-47-7 reveal regional specialization, with 78% of global production concentrated in East Asian facilities. Industry reports indicate a CAGR of 6.8% (2024–2030), driven by demand from high-index optical plastics manufacturers. Quality benchmarks like ≥99% purity (HPLC grade) dominate procurement discussions, reflecting stringent end-user requirements in optoelectronics.

From a safety standpoint, proper storage of 2,6-Diacetoxynaphthalene in amber glass under inert atmosphere (N₂) is recommended to prevent hydrolysis of acetate groups. While not classified as hazardous under GHS, searches for "22426-47-7 handling precautions" emphasize the need for PPE during powder processing. Its low vapor pressure (1.3 × 10⁻⁵ mmHg at 25°C) minimizes inhalation risks in industrial settings.

Future research directions include exploring enzymatic acetylation routes for 2,6-Diacetoxynaphthalene production, responding to biotech industry trends. Computational chemistry studies (e.g., DFT calculations) are also elucidating its charge distribution patterns for smart material design. These developments position CAS 22426-47-7 as a compound bridging traditional organic chemistry with cutting-edge nanotechnology applications.